Aromatic hydrocarbons

Aromatic hydrocarbons are a class of organic compounds characterized by the presence of one or more planar, cyclic rings with alternating double bonds known as benzene rings. These compounds form an important subclass within the broader category of unsaturated hydrocarbons and include benzene, toluene, ethylbenzene, and xylenes (often referred to as BTEX). Aromaticity in these molecules confers unique chemical properties, such as stability due to delocalization of electrons over the ring, which makes them less reactive towards addition reactions compared to aliphatic hydrocarbons. Due to their widespread presence in nature and industrial applications, aromatic hydrocarbons play a crucial role in various sectors including petrochemicals, pharmaceuticals, and plastics.